Cas no 138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE)

• Product Name: ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
• CAS No: 138399-44-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 2663278
• PubChem ID: 15745102
• Update Time: 2025-04-21

ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-methyl-1,3-benzoxazol-2-yl)acetate
• AB55378
• 138399-44-7
• ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
• SCHEMBL24766804

• Inchi： 1S/C12H13NO3/c1-3-15-12(14)7-11-13-9-6-8(2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
• InChI Key： JGPMMGZUJFVLEY-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OCC)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles